1-(1-benzyl-4-piperidinyl)-4-(3-methoxybenzoyl)piperazine oxalate

• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(3-methoxyphenyl)methanone;oxalic acid
• InChI: InChI=1S/C24H31N3O2.C2H2O4/c1-29-23-9-5-8-21(18-23)24(28)27-16-14-26(15-17-27)22-10-12-25(13-11-22)19-20-6-3-2-4-7-20;3-1(4)2(5)6/h2-9,18,22H,10-17,19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KKGWPVYZUXQWQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C26H33N3O6
• Molecular Weight: 483.6 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-(3-methoxybenzoyl)piperazine oxalate is a chemical compound that has been studied for its potential therapeutic applications. This compound is also known as BZPMP and has been identified as a potential candidate for the treatment of various diseases.

Mechanism of Action

BZPMP acts as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. By inhibiting MAO, BZPMP increases the levels of these neurotransmitters in the brain, which can have therapeutic effects.
Biochemical and physiological effects:
BZPMP has been shown to have a range of biochemical and physiological effects. It can increase the levels of dopamine and serotonin in the brain, which can improve mood and cognitive function. BZPMP has also been shown to have anti-inflammatory properties, which can be beneficial in the treatment of diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

BZPMP has advantages and limitations for lab experiments. One advantage is that it has been shown to have a low toxicity profile, which makes it a safe compound to work with in the lab. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of BZPMP. One direction is to further investigate its potential therapeutic applications in diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its potential use as a tool compound in neuroscience research, as it can modulate the levels of neurotransmitters in the brain. Additionally, further research is needed to optimize the synthesis method of BZPMP and to develop more efficient methods for obtaining large quantities of the compound.

Synthesis Methods

BZPMP can be synthesized through a multi-step process. The first step involves the synthesis of 1-benzyl-4-piperidinone, which is then reacted with 3-methoxybenzoyl chloride to form 1-(1-benzyl-4-piperidinyl)-4-(3-methoxybenzoyl)piperazine. This compound is then reacted with oxalic acid to form the oxalate salt of BZPMP.

Scientific Research Applications

BZPMP has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor properties and can inhibit the growth of cancer cells. BZPMP has also been shown to have neuroprotective effects and can prevent the formation of amyloid beta plaques, which are associated with Alzheimer's disease.